Cas no 41803-50-3 ( )

  structure
  structure
 
41803-50-3
C15H14N2O3
270.28326
927387
302495

  Properties

Names and Identifiers

    • ethyl 2-benzamidopyridine-3-carboxylate
    • 2-benzoylamino-nicotinic acid ethyl ester
    • AC1L70MY
    • AJ-333
    • ethyl 2-(benzoylamino)nicotinate
    • HMS2586E03
    • NSC187567
    • Oprea1_101185
    • AJ-333/36115027
    • NSC-187567
    • MLS000703027
    • SCHEMBL18640752
    • SMR000226882
    • DTXSID40307101
    • CHEMBL1523318
    • 41803-50-3
    • +Expand
    • SJRCBWAFYROSPB-UHFFFAOYSA-N
    • InChI=1S/C15H14N2O3/c1-2-20-15(19)12-9-6-10-16-13(12)17-14(18)11-7-4-3-5-8-11/h3-10H,2H2,1H3,(H,16,17,18)
    • CCOC(=O)C1=C(N=CC=C1)NC(=O)C2=CC=CC=C2

Computed Properties

  • 270.10052
  • 1
  • 4
  • 5
  • 270.10044231g/mol
  • 20
  • 340
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.8
  • 68.3Ų

Experimental Properties

  • 2.58360
  • 68.29

  Related Literature

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